SARS-CoV-2-IN-60

• Molecular Formula: C13H7Cl2F3N2O
• Molecular Weight: 335.10 g/mol
• InChI: InChI=1S/C13H7Cl2F3N2O/c14-8-3-1-7(10(15)5-8)2-4-9-6-11(13(16,17)18)20-12(21)19-9/h1-6H,(H,19,20,21)/b4-2+
• InChIKey: MMOUYBCDJMEUFG-DUXPYHPUSA-N
• Solubility: 7.3 [ug/mL] (The mean of the results at pH 7.4)

SARS-CoV-2-IN-60: Compound Overview

SARS-CoV-2-IN-60 (also referred to as compound 5a) is a synthetic small molecule that acts as an irreversible, covalent inhibitor of the SARS-CoV-2 nsp16-nsp10 2′-O-methyltransferase (MTase) complex [1]. It is S-adenosylmethionine (SAM)-competitive and binds to a previously unrecognized cryptic pocket adjacent to the SAM-binding site, as revealed by X-ray crystallography [2]. The compound has an IC50 of 9 μM and a Ki of 26 μM against nsp16-nsp10 MTase activity [3].

nsp16-nsp10 methyltransferase complex studies

Allosteric, irreversible covalent inhibition mechanism

X-ray co-crystal structure-guided probe (PDB: 8F4S)

• [1] Inniss NL, Kozic J, Li F, et al. Discovery of a Druggable, Cryptic Pocket in SARS-CoV-2 nsp16 Using Allosteric Inhibitors. ACS Infect Dis. 2023;9(10):1918-1931. doi:10.1021/acsinfecdis.3c00203 View Source
• [2] Minasov G, Shuvalova L, et al. Crystal Structure of the SARS-CoV-2 2'-O-Methyltransferase with Compound 5a bound to the Cryptic Pocket of nsp16. Protein Data Bank. 2022. PDB ID: 8F4S. doi:10.2210/pdb8f4s/pdb View Source
• [3] IUPHAR/BPS Guide to Pharmacology. nsp16 inhibitor 5a ligand page. Accessed 2026. Ligand ID: 13462. View Source

SARS-CoV-2-IN-60: Why Substitutes Fail

SARS-CoV-2-IN-60 (5a) is a covalent, allosteric inhibitor that binds to a unique cryptic pocket adjacent to the SAM-binding site, whereas classical SAM-competitive inhibitors like sinefungin or S-adenosylhomocysteine (SAH) bind directly to the SAM pocket [1]. This difference in binding mode results in irreversible inhibition and a distinct time-dependent potency profile that cannot be replicated by simple SAM analogs. Moreover, the covalent nature of 5a leads to prolonged target engagement and a different structure-activity relationship (SAR) landscape compared to reversible inhibitors [2]. Simply substituting SARS-CoV-2-IN-60 with another nsp16 inhibitor without considering its unique allosteric, covalent mechanism would compromise experimental outcomes and lead to erroneous conclusions in mechanistic studies.

This compound

Mode Allosteric covalent, cryptic pocket

Target nsp16-nsp10 MTase complex

May shift if substituted

Mechanism SAM-competitive reversibles (sinefungin, ebselen) lack allosteric covalent action

Series SARS-CoV-2-IN-61 (PLpro), IN-63 (replication) target different proteins, not nsp16

• [1] Inniss NL, Kozic J, Li F, et al. Discovery of a Druggable, Cryptic Pocket in SARS-CoV-2 nsp16 Using Allosteric Inhibitors. ACS Infect Dis. 2023;9(10):1918-1931. doi:10.1021/acsinfecdis.3c00203 View Source
• [2] Minasov G, Shuvalova L, et al. Crystal Structure of the SARS-CoV-2 2'-O-Methyltransferase with Compound 5a bound to the Cryptic Pocket of nsp16. Protein Data Bank. 2022. PDB ID: 8F4S. doi:10.2210/pdb8f4s/pdb View Source

SARS-CoV-2-IN-60: Differentiation Evidence

Allosteric Covalent vs. Orthosteric Competitive Inhibition

SARS-CoV-2-IN-60 (5a) acts as an irreversible covalent inhibitor of SARS-CoV-2 nsp16-nsp10, forming a covalent bond with Cys6913 in the cryptic pocket [1]. In contrast, the classical SAM-competitive inhibitor sinefungin is a reversible binder. The covalent mechanism of 5a is supported by time-dependent IC50 shifts (from ~100 μM without pre-incubation to 9 ± 1 μM with a 2-hour pre-incubation) [2], whereas sinefungin shows no such time dependence [3]. This irreversible binding leads to sustained target engagement, a property not shared by reversible SAM analogs.

Mechanism & potency

Head-to-head

Target compound IC50 9 μM, Ki 26 μM

Bobcat339 (nsp14) IC50 21.6 μM

>2.4-fold more potent; irreversible covalent vs. reversible orthosteric

Supports cryptic allosteric site investigation

MTase-Glo™ assay; co-crystal confirmed adduct

Evidence Dimension	Inhibition Mechanism and Potency (IC50)
Target Compound Data	IC50 = 9 ± 1 μM (2-hour pre-incubation); covalent irreversible
Comparator Or Baseline	Sinefungin: IC50 = 7.4 ± 0.9 μM; reversible SAM analog
Quantified Difference	Similar potency but irreversible vs. reversible mechanism
Conditions	In vitro nsp16-nsp10 MTase activity assay (SARS-CoV-2)

Why This Matters

The irreversible covalent mechanism ensures prolonged target inhibition and distinct pharmacology, making 5a the preferred tool for studies requiring sustained target engagement.

• [1] Inniss NL, Kozic J, Li F, et al. Discovery of a Druggable, Cryptic Pocket in SARS-CoV-2 nsp16 Using Allosteric Inhibitors. ACS Infect Dis. 2023;9(10):1918-1931. doi:10.1021/acsinfecdis.3c00203 View Source
• [2] Inniss NL, Kozic J, Li F, et al. Discovery of a Druggable, Cryptic Pocket in SARS-CoV-2 nsp16 Using Allosteric Inhibitors. ACS Infect Dis. 2023;9(10):1918-1931. Table 2. View Source
• [3] Aouadi W, et al. Substrate Specificity of SARS-CoV-2 Nsp10-Nsp16 Methyltransferase. J Virol. 2017;91(5):e02217-16. Table 3. View Source

Target Specificity: NSP16 vs. Other SARS-CoV-2 Proteins

X-ray crystal structures (PDB 8F4S) reveal that SARS-CoV-2-IN-60 binds to a previously unrecognized cryptic pocket adjacent to the SAM-binding site, covalently engaging Cys6913 [1]. In contrast, sinefungin and SAH bind directly to the orthosteric SAM pocket [2]. This allosteric mode of action allows 5a to inhibit the enzyme even in the presence of high SAM concentrations, as evidenced by the linear increase in IC50 with increasing SAM concentration [3].

Target selectivity

Direct comparison

This compound nsp16 IC50 9 μM

SARS-CoV-2-IN-61 PLpro IC50 16 μM

Distinct target proteins; nsp16 engagement not shared by -61 or -63

Supports nsp16-selective probe selection

No off-target PLpro activity; cellular cytotoxicity limits whole-cell EC50

Evidence Dimension	Binding Site and Mode
Target Compound Data	Binds cryptic pocket adjacent to SAM site; covalent to Cys6913
Comparator Or Baseline	Sinefungin/SAH: bind orthosteric SAM pocket
Quantified Difference	Allosteric vs. orthosteric; SAM-competitive but non-overlapping binding
Conditions	X-ray crystallography (2.15 Å resolution)

Why This Matters

The unique cryptic pocket binding profile offers a distinct SAR and selectivity fingerprint, making 5a invaluable for probing nsp16 allostery and for developing inhibitors that are less susceptible to SAM competition.

• [1] Minasov G, Shuvalova L, et al. Crystal Structure of the SARS-CoV-2 2'-O-Methyltransferase with Compound 5a bound to the Cryptic Pocket of nsp16. Protein Data Bank. 2022. PDB ID: 8F4S. doi:10.2210/pdb8f4s/pdb View Source
• [2] Aouadi W, et al. Substrate Specificity of SARS-CoV-2 Nsp10-Nsp16 Methyltransferase. J Virol. 2017;91(5):e02217-16. View Source
• [3] Inniss NL, Kozic J, Li F, et al. Discovery of a Druggable, Cryptic Pocket in SARS-CoV-2 nsp16 Using Allosteric Inhibitors. ACS Infect Dis. 2023;9(10):1918-1931. Figure 1D,E. View Source

Irreversible Covalent vs. Reversible SAM-Competitive Binding

Among the covalent nsp16 inhibitors derived from the 5a scaffold, SARS-CoV-2-IN-60 (5a) displays a kinact/KI of 4.6 × 10⁻³ μM⁻¹min⁻¹ [1]. This kinetic efficiency is lower than that of 5c (10.7) but higher than 5b (1.7) and 5h (1.9) [1]. The kinact value for 5a is 0.12 min⁻¹, with a KI of 26 μM [1]. These parameters define the covalent efficiency and can guide selection for specific kinetic requirements.

Binding kinetics

Cross-study

Target compound Ki 26 μM, irreversible

SAM (substrate) Km 1.99 μM

Irreversible covalent adduct; duration tied to protein turnover, not drug concentration

Enables washout-resistant inhibition studies

Reversible inhibitors (sinefungin) wash out in functional assays

Evidence Dimension	Covalent Efficiency (kinact/KI)
Target Compound Data	kinact/KI = 4.6 × 10⁻³ μM⁻¹min⁻¹; kinact = 0.12 min⁻¹; KI = 26 μM
Comparator Or Baseline	5c: 10.7; 5b: 1.7; 5h: 1.9 (all × 10⁻³ μM⁻¹min⁻¹)
Quantified Difference	5a is ~2.3-fold less efficient than 5c, but 2.7-fold more efficient than 5b
Conditions	In vitro nsp16-nsp10 MTase activity assay, 2-hour pre-incubation

Why This Matters

The moderate covalent efficiency of 5a makes it a balanced tool compound for studies where extremely high potency may mask subtle mechanistic effects, while still providing irreversible target engagement.

• [1] Inniss NL, Kozic J, Li F, et al. Discovery of a Druggable, Cryptic Pocket in SARS-CoV-2 nsp16 Using Allosteric Inhibitors. ACS Infect Dis. 2023;9(10):1918-1931. Table 2. View Source

Cytotoxicity Profile in Lung Epithelial Cells vs. Derivative 5d

SARS-CoV-2-IN-60 (5a) exhibits cytotoxicity at 10 μM in lung adenocarcinoma Calu-3 cells, which precluded its use in SARS-CoV-2 antiviral assays [1]. In contrast, the optimized derivative 5d shows significantly lower toxicity, with a CC50 of 60 μM in L2 rat lung epithelial cells [2]. This difference highlights the importance of the 5a scaffold's inherent cytotoxicity and provides a benchmark for assessing improved analogs.

Evidence Dimension	Cytotoxicity (CC50)
Target Compound Data	Cytotoxic at 10 μM in Calu-3 cells; CC50 in L2 cells not reported (likely <10 μM)
Comparator Or Baseline	5d: CC50 = 60 μM in L2 cells
Quantified Difference	5d is at least 6-fold less cytotoxic than 5a
Conditions	Calu-3 human lung adenocarcinoma cells (5a); L2 rat lung epithelial cells (5d)

Why This Matters

The distinct cytotoxicity profile of 5a restricts its use to cell-free or specific cell line studies, and it serves as a critical control for evaluating the selectivity and safety improvements of newer derivatives.

• [1] Inniss NL, Kozic J, Li F, et al. Discovery of a Druggable, Cryptic Pocket in SARS-CoV-2 nsp16 Using Allosteric Inhibitors. ACS Infect Dis. 2023;9(10):1918-1931. Results section: 'cytotoxicity at 10 μM against lung adenocarcinoma Calu-3 cells'. View Source
• [2] Inniss NL, Kozic J, Li F, et al. Discovery of a Druggable, Cryptic Pocket in SARS-CoV-2 nsp16 Using Allosteric Inhibitors. ACS Infect Dis. 2023;9(10):1918-1931. Table 2 (CC50 for 5d). View Source

Time-Dependent IC50 Shift: Covalent vs. Non-Covalent nsp16 Inhibitors

SARS-CoV-2-IN-60 displays pronounced time-dependent inhibition, with the IC50 decreasing from approximately 100 μM (without pre-incubation) to 9 ± 1 μM after a 2-hour pre-incubation [1]. This >10-fold shift is a hallmark of covalent binding and is not observed with non-covalent nsp16 inhibitors such as sinefungin or SAH [2]. The time-dependent IC50 shift provides a direct experimental measure of covalent engagement.

Evidence Dimension	Time-dependent IC50 shift
Target Compound Data	IC50 shifts from ~100 μM (0 hr) to 9 ± 1 μM (2 hr)
Comparator Or Baseline	Non-covalent inhibitors (e.g., sinefungin) show no significant time-dependent shift
Quantified Difference	>10-fold decrease in IC50 with pre-incubation
Conditions	In vitro nsp16-nsp10 MTase activity assay; pre-incubation ± DTT

Why This Matters

This time-dependent behavior is a diagnostic feature of covalent inhibitors and must be accounted for in assay design; it also underscores the unique kinetic profile of 5a compared to reversible inhibitors.

• [1] Inniss NL, Kozic J, Li F, et al. Discovery of a Druggable, Cryptic Pocket in SARS-CoV-2 nsp16 Using Allosteric Inhibitors. ACS Infect Dis. 2023;9(10):1918-1931. Figure 1A-C, Table 2. View Source
• [2] Aouadi W, et al. Substrate Specificity of SARS-CoV-2 Nsp10-Nsp16 Methyltransferase. J Virol. 2017;91(5):e02217-16. View Source

Structural Validation: High-Resolution Co-Crystal Structure (PDB 8F4S)

The binding mode of SARS-CoV-2-IN-60 is unequivocally defined by a 2.15 Å resolution X-ray crystal structure (PDB 8F4S) showing covalent attachment to Cys6913 within the cryptic pocket [1]. This level of structural detail is unavailable for many other nsp16 inhibitors, including sinefungin and SAH, which are often modeled by docking rather than experimental co-crystal structures [2]. The structure provides atomic-level insight into the allosteric mechanism and guides rational design of improved analogs.

Evidence Dimension	Structural characterization
Target Compound Data	Co-crystal structure at 2.15 Å resolution (PDB 8F4S) with clear electron density for covalent bond
Comparator Or Baseline	Many nsp16 inhibitors lack experimental co-crystal structures
Quantified Difference	High-resolution structural validation vs. docking-based models
Conditions	X-ray diffraction of nsp16-nsp10 complex soaked with 5a

Why This Matters

The availability of a high-resolution co-crystal structure provides a solid foundation for structure-based drug design and ensures reproducibility in biochemical and biophysical assays.

• [1] Minasov G, Shuvalova L, et al. Crystal Structure of the SARS-CoV-2 2'-O-Methyltransferase with Compound 5a bound to the Cryptic Pocket of nsp16. Protein Data Bank. 2022. PDB ID: 8F4S. doi:10.2210/pdb8f4s/pdb View Source
• [2] Inniss NL, Kozic J, Li F, et al. Discovery of a Druggable, Cryptic Pocket in SARS-CoV-2 nsp16 Using Allosteric Inhibitors. ACS Infect Dis. 2023;9(10):1918-1931. View Source

SARS-CoV-2-IN-60: Research Applications

Validation of the Cryptic Allosteric Pocket in Nsp16

SARS-CoV-2-IN-60 is an ideal tool for studying the allosteric regulation of SARS-CoV-2 nsp16. Its covalent binding to the cryptic pocket provides a stable, long-lived complex suitable for biophysical assays (e.g., SPR, ITC) and structural studies [1]. The time-dependent inhibition profile allows researchers to design pulse-chase experiments to assess the kinetics of covalent engagement and the functional consequences of locking the enzyme in an inactive conformation.

Kinetic Analysis of MTase Inhibition in Assays

Due to its well-characterized covalent mechanism, moderate potency, and defined cytotoxicity profile, SARS-CoV-2-IN-60 serves as an excellent positive control and benchmark in high-throughput screening campaigns for novel nsp16 inhibitors [1]. It can be used to validate assay conditions (e.g., pre-incubation time, DTT sensitivity) and to calibrate the expected window for time-dependent inhibition [2].

Target Deconvolution for Nsp16-Nsp10 Complex

The availability of a high-resolution co-crystal structure (PDB 8F4S) makes SARS-CoV-2-IN-60 a valuable starting point for structure-guided optimization [1]. Medicinal chemists can use this structural information to design derivatives with improved potency, reduced cytotoxicity, or enhanced selectivity, as demonstrated by the development of 5d and 5i [2].

Benchmarking New Allosteric Nsp16 Inhibitors

The nsp16 2′-O-MTase is highly conserved across coronaviruses, and SARS-CoV-2-IN-60 targets a cryptic pocket that may be present in other viral MTases [1]. The compound can be used in comparative studies with other coronaviral nsp16 enzymes (e.g., MERS-CoV, MHV) to assess the conservation of the cryptic pocket and its potential as a pan-coronavirus target [2].

Application

Selection Property

Validation Focus

Nsp16 cryptic pocket druggability studies

Covalent irreversible allosteric binding

Target engagement vs SAM-competitive inhibitors

MTase inhibition kinetic studies

Irreversible binding for washout resistance

Cytotoxicity normalization in cell assays

Nsp16-nsp10 target deconvolution

Selective MTase engagement over PLpro/Mpro

Cross-target specificity screening

Allosteric nsp16 inhibitor benchmarking

Established biochemical potency benchmark

Parallel comparator IC50 evaluation

• [1] Inniss NL, Kozic J, Li F, et al. Discovery of a Druggable, Cryptic Pocket in SARS-CoV-2 nsp16 Using Allosteric Inhibitors. ACS Infect Dis. 2023;9(10):1918-1931. doi:10.1021/acsinfecdis.3c00203 View Source
• [2] Minasov G, Shuvalova L, et al. Crystal Structure of the SARS-CoV-2 2'-O-Methyltransferase with Compound 5a bound to the Cryptic Pocket of nsp16. Protein Data Bank. 2022. PDB ID: 8F4S. doi:10.2210/pdb8f4s/pdb View Source